2-(2-Chlorophenyl)-5-methyl-1h-imidazole-4-carboxylic acid

• CAS No.: 725743-28-2
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H9ClN2O2/c1-6-9(11(15)16)14-10(13-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key: RCYCMMDFMRIOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CC=CC=C2Cl)C(=O)O

Description

2-(2-Chlorophenyl)-5-methyl-1h-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 11.2 g of 2-(2-chloro-phenyl)-5-methyl-1H-imidazole-4-carboxylic acid ethyl ester in 150 ml of ethanol was added 80 ml of a 2N-NaOH solution and the reaction mixture was stirred at 95° C. for 17 hours. After such time ethanol was removed in vacuo and the remaining aqueous solution was treated with a 2N HCl solution until obtaining pH=3. The precipitate was filtered and dried under high vacuum to yield 9.0 g of a pale yellow powder.